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Cat. No.: B15573823
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Introduction

FN-439 TFA is a synthetic molecule identified as a selective inhibitor of collagenase-1, also
known as matrix metalloproteinase-1 (MMP-1).[1][2][3] MMP-1 plays a crucial role in the
degradation of interstitial collagens (types I, I, and Ill), processes that are fundamental in both
normal tissue remodeling and pathological conditions such as cancer metastasis and
inflammation.[1][2] The trifluoroacetic acid (TFA) salt form of FN-439 enhances its solubility and
stability for experimental use. This guide provides a comprehensive overview of the known
enzymatic inhibition profile of FN-439 TFA, including available quantitative data, relevant
experimental methodologies, and the broader context of its potential applications in biomedical
research.

Quantitative Inhibition Data

The primary target of FN-439 TFA is collagenase-1 (MMP-1). The following table summarizes
the available quantitative data on its inhibitory activity.
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Enzyme Target Class IC50 Notes

FN-439 TFAis
described as a
selective inhibitor for
collagenase-1.
However, a detailed

Collagenase-1 (MMP-  Matrix selectivity profile

1) Metalloproteinase against other MMPs
and proteases is not
extensively
documented in
publicly available

literature.

Mechanism of Action

While the precise mechanism of action for FN-439 TFA has not been detailed in the available
literature, it is likely to function as a competitive or non-competitive inhibitor by interacting with
the active site of the MMP-1 enzyme. MMP inhibitors often contain a zinc-binding group that
chelates the catalytic zinc ion in the enzyme's active site, preventing it from cleaving its
collagen substrate. Further enzymatic kinetic studies would be required to definitively
determine the exact mechanism of inhibition.

Signaling Pathway and Biological Role

MMP-1 is a key enzyme in the degradation of the extracellular matrix (ECM), a critical process
for cell migration, invasion, and tissue remodeling. In pathological contexts such as cancer,
tumor cells often upregulate the expression of MMP-1 to break down the surrounding
collagenous matrix, facilitating invasion into surrounding tissues and metastasis to distant
organs. In inflammatory conditions, MMP-1 contributes to tissue destruction. By inhibiting
MMP-1, FN-439 TFA can potentially block these processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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